molecular formula C10H13NO B1275582 1-Benzylazetidin-3-ol CAS No. 54881-13-9

1-Benzylazetidin-3-ol

Cat. No. B1275582
CAS RN: 54881-13-9
M. Wt: 163.22 g/mol
InChI Key: JOXQHYFVXZZGQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzylazetidin-3-ol is an intermediate compound that has garnered attention due to its utility in the synthesis of various azetidine derivatives. The compound serves as a starting material in the commercial production of azetidin-3-ol hydrochloride, which is synthesized using economically viable and commercially available starting materials like benzylamine. The optimized synthesis process for this compound has been developed to be cost-effective and to minimize the formation of unwanted byproducts such as di(3-chloro-2-hydroxypropyl) benzylamine, thus enhancing the overall efficiency of production .

Synthesis Analysis

The synthesis of this compound has been optimized to improve its industrial applicability. The process involves the use of benzylamine as a starting material and aims to reduce the formation of side products. This optimized synthesis is crucial for the effective production of azetidin-3-ol hydrochloride, a compound of interest in the pharmaceutical industry . Additionally, an improved synthesis method for 1-benzhydrylazetidin-3-ol, a related compound, has been developed. This method is high yielding, chromatography-free, and produces the compound with high purity, which is significant for pharmaceutical applications .

Molecular Structure Analysis

While the specific molecular structure analysis of this compound is not detailed in the provided papers, the structure of azetidine derivatives, in general, has been explored. For instance, the synthesis of 3-amino-1-benzhydrylazetidine, which is structurally related to this compound, involves the formation of a mesylate intermediate that is then treated with ammonium hydroxide to afford the final compound . The molecular structure of azetidine derivatives is crucial for their biological activity and potential pharmaceutical applications.

Chemical Reactions Analysis

The chemical reactivity of azetidine derivatives, including those related to this compound, has been studied. For example, the reaction of 1-t-butylazetidinyl-3 tosylate with amines and mercaptans leads to the formation of 3-amino and 3-mercapto-azetidine derivatives, with ring cleavage observed under certain conditions . Additionally, the synthesis of N-benzyl-2,3-trans-oxazolidinones, which are structurally similar to azetidine derivatives, has been shown to be highly alpha-selective in glycosylation reactions, demonstrating the chemical versatility of these compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are integral to its function as an intermediate in chemical synthesis. The optimized synthesis process for this compound has been tailored to ensure high purity and yield, which are essential properties for its subsequent use in pharmaceutical manufacturing . The related compound, 1-benzhydrylazetidin-3-ol, has been synthesized with a purity of 99.3 area %, indicating the importance of these properties in the development of efficient synthesis processes .

Scientific Research Applications

Synthesis and Industrial Applications

1-Benzylazetidin-3-ol is utilized as a starting material in the commercial synthesis of azetidin-3-ol hydrochloride. An optimized process for its synthesis from commercially available benzylamine has been developed, enhancing the economical production of both this compound and azetidin-3-ol hydrochloride (Reddy et al., 2011).

Pharmaceutical Research

This compound derivatives have been explored as human chymase inhibitors. The synthesis and pharmacological evaluation of these derivatives have led to compounds with significant inhibition of human chymase, an enzyme implicated in various physiological processes (Aoyama et al., 2001).

Chemical Process Improvement

The preparation of 1-Benzhydrylazetidin-3-ol, a closely related compound to this compound, has been improved to minimize impurities. This process is significant for the pharmaceutical industry due to its high yield and purity, highlighting the industrial relevance of such compounds (Reddy et al., 2010).

Mechanistic Studies

Research on the reaction mechanisms involving this compound has provided insights into different chemical processes. For instance, the reaction of its derivatives with sodium cyanide versus sodium chloride under specific conditions has been studied to understand divergent chemical pathways (Gilligan & Krenitsky, 1994).

Polymerization Research

This compound has been investigated in the context of polymerization. Studies on the ring-opening polymerization of this compound, both in bulk and in solution, have contributed to the understanding of polymer chemistry and its potential applications (Hashimoto & Yamashita, 1986).

Safety and Hazards

1-Benzylazetidin-3-ol may cause skin irritation, serious eye irritation, and respiratory irritation .

Future Directions

1-Benzylazetidin-3-ol has been emphasized in the development of an optimized and robust process for its synthesis . This compound has potential industrial importance as it has been utilized as a starting material in the commercial synthesis of azetidin-3-ol hydrochloride .

properties

IUPAC Name

1-benzylazetidin-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO/c12-10-7-11(8-10)6-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JOXQHYFVXZZGQZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1CC2=CC=CC=C2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10396623
Record name 1-benzylazetidin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10396623
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

163.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

54881-13-9
Record name N-Benzyl-3-hydroxyazetidine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=54881-13-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-benzylazetidin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10396623
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Azetidinol, 1-(phenylmethyl)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

reacting (±)-2-(chloromethyl)oxirane, sodium bicarbonate and benzylamine at about 0° C. to about 80° C. in acetonitrile and water to provide 1-benzyl-3-azetidinol, reacting the 1-benzyl-3-azetidinol and (2E/Z)-2-butenedioic acid at about 40° C., and isolating 1-benzyl-3-azetidinol (2E/Z)-2-butenedioate;
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Synthesis routes and methods II

Procedure details

reacting (±)-2-(chloromethyl)oxirane, sodium bicarbonate and benzylamine to provide 1-benzyl-3-azetidinol, reacting the 1-benzyl-3-azetidinol and (2E/Z)-2-butenedioic acid at about 35° C. to about 45° C., and isolating 1-benzyl-3-azetidinol (2E/Z)-2-butenedioate;
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods III

Procedure details

10 g of 1A was heated under reflux in 150 ml of water with stirring for 24 hours. The reaction mixture was cooled, the aqueous solution was decanted from insoluble material and made alkaline by the addition of solid sodium hydroxide. The oil which separated was extracted with dichloromethane and the extracts were washed with water and dried. The solvent was removed under reduced pressure and the residue was purified by chromatography on silica gel using acetone as eluent, followed by recrystallization from toluene to give 1, as a crystalline solid, m.p.: 64.5°-65.5° C., in 27% yield.
Name
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods IV

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Benzylazetidin-3-ol
Reactant of Route 2
Reactant of Route 2
1-Benzylazetidin-3-ol
Reactant of Route 3
Reactant of Route 3
1-Benzylazetidin-3-ol
Reactant of Route 4
Reactant of Route 4
1-Benzylazetidin-3-ol
Reactant of Route 5
1-Benzylazetidin-3-ol
Reactant of Route 6
Reactant of Route 6
1-Benzylazetidin-3-ol

Q & A

Q1: What is the significance of 1-Benzylazetidin-3-ol in pharmaceutical chemistry?

A: this compound is a crucial intermediate in the production of azetidin-3-ol hydrochloride, a valuable building block in various pharmaceutical compounds []. The optimized process described in the research utilizes readily available and cost-effective starting materials, making it highly relevant for industrial-scale synthesis [].

Q2: What are the advantages of the optimized synthesis process for this compound highlighted in the research?

A2: The research outlines a significantly improved synthesis process for this compound. This process boasts several advantages, including:

  • Cost-effectiveness: It utilizes benzylamine, a readily available and inexpensive starting material [].
  • Reduced Impurity: The optimized process significantly diminishes the formation of di(3-chloro-2-hydroxypropyl) benzylamine, a common byproduct, resulting in higher product purity [].
  • Scalability: The robustness and efficiency of the optimized process make it suitable for large-scale production of both this compound and azetidin-3-ol hydrochloride [].

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.